6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile

• IUPAC Name: 6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile
• InChI: InChI=1S/C13H6FN3O2/c14-8-3-1-7(2-4-8)9-12(5-15)10(18)17-11(19)13(9,12)6-16/h1-4,9H,(H,17,18,19)
• InChI Key: RCOOLUBIRSDEAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2C3(C2(C(=O)NC3=O)C#N)C#N)F
• Molecular Formula: C13H6FN3O2
• Molecular Weight: 255.20 g/mol

Description

6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile, also known as FX-1, is a chemical compound with potential applications in scientific research. It belongs to the class of azabicyclohexane derivatives, which have been studied extensively due to their unique chemical and biological properties.

Mechanism of Action

6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile acts as a competitive inhibitor of DAT, binding to the protein and preventing dopamine transport across the cell membrane. This leads to an increase in extracellular dopamine levels, which can have various physiological and behavioral effects. The mechanism of action of 6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile has been studied extensively using in vitro and in vivo models.
Biochemical and Physiological Effects:
6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile has been found to have various biochemical and physiological effects, depending on the dosage and administration route. It has been shown to increase locomotor activity in rats, indicating a potential role in the treatment of movement disorders such as Parkinson's disease. It has also been found to have anxiolytic and antidepressant effects in animal models, suggesting a potential role in the treatment of anxiety and mood disorders.

Advantages and Limitations for Lab Experiments

6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile has several advantages for use in laboratory experiments. It is highly selective for DAT, making it a valuable tool for studying the role of this protein in various neurological disorders. It is also relatively stable and easy to synthesize, making it a cost-effective option for researchers. However, 6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile has some limitations, including its potential toxicity and the need for specialized equipment and expertise for handling and administration.

Future Directions

There are several future directions for research on 6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile. One potential area of study is the development of novel therapeutic agents based on the chemical structure of 6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile. Another area of interest is the use of 6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile as a tool for studying the role of DAT in various neurological disorders, including addiction, depression, and schizophrenia. Finally, further research is needed to better understand the potential side effects and toxicity of 6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile, particularly with long-term use.

Scientific Research Applications

6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the dopamine transporter (DAT), a protein that plays a critical role in regulating dopamine neurotransmission. This makes 6-(4-fluorophenyl)-2,4-dioxo-3-azabicyclo[3.1.0]hexane-1,5-dicarbonitrile a valuable tool for studying the mechanisms of dopamine transport and its role in various neurological disorders.